Cas no 1804037-39-5 (Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate
• CAS No: 1804037-39-5
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4959335
• Update Time: 2025-06-11

Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-3-17-12(16)10-6-8(14)4-5-9(10)11(15)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： JEBVEYHBIFCPHD-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C(C)Br)=O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate

Comprehensive Overview of Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate (CAS No. 1804037-39-5)

Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate (CAS No. 1804037-39-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromopropanoyl and iodobenzoate functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it invaluable for constructing complex frameworks, particularly in the development of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery and material science, aligning with the growing demand for innovative chemical entities.

The compound's CAS number 1804037-39-5 ensures precise identification in global chemical databases, facilitating seamless collaboration across academic and industrial laboratories. Recent trends indicate a surge in queries related to "iodobenzoate derivatives" and "bromopropanoyl applications," reflecting its relevance in cutting-edge research. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry, as scientists seek greener and more efficient methodologies. This aligns with the broader industry shift toward sustainable synthesis and atom economy.

From a structural perspective, the presence of both halogen atoms (bromine and iodine) in Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate enables diverse reactivity patterns. These features are exploited in click chemistry and bioconjugation, areas gaining traction due to their applications in targeted drug delivery and diagnostic imaging. Notably, the compound's ester moiety enhances its solubility in organic solvents, a critical factor for high-throughput screening in medicinal chemistry workflows.

In the context of AI-driven drug design, CAS 1804037-39-5 has emerged as a candidate for virtual screening libraries. Computational chemists frequently incorporate such halogenated building blocks to optimize molecular docking studies, addressing challenges like protein-ligand interactions. This synergy between experimental and in silico approaches underscores the compound's role in accelerating hit-to-lead transitions. Furthermore, its stability under various pH conditions makes it suitable for formulation development, a key consideration in preclinical research.

Environmental and regulatory aspects of Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate are also under scrutiny. While not classified as hazardous, its halogen content necessitates proper waste management protocols. The scientific community actively discusses "green halogenation" techniques to mitigate ecological impacts, resonating with the circular economy paradigm. Such discussions frequently appear in forums focusing on benign-by-design chemicals, highlighting the compound's alignment with contemporary ESG (Environmental, Social, and Governance) standards.

Looking ahead, the demand for multifunctional intermediates like Ethyl 2-(2-bromopropanoyl)-5-iodobenzoate is projected to rise, driven by advancements in personalized medicine and smart materials. Its compatibility with continuous flow chemistry systems positions it favorably for industrial-scale production, addressing the need for scalable synthesis routes. As research continues to unravel its potential, this compound remains a cornerstone in the toolkit of synthetic chemists worldwide.